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Compound of Interest

Compound Name: 5-Benzyloxy-2-bromotoluene

Cat. No.: B098187 Get Quote

An In-Depth Technical Guide to 5-Benzyloxy-2-bromotoluene: Commercial Availability,

Synthesis, and Applications

Introduction
5-Benzyloxy-2-bromotoluene, also known by its IUPAC name 1-bromo-4-(benzyloxy)-2-

methylbenzene, is a key organic intermediate with significant applications in the synthesis of

complex molecules, particularly within the pharmaceutical industry.[1][2] Its structure, featuring

a brominated toluene core protected by a benzyl ether group, offers versatile reactivity for

constructing more elaborate molecular architectures. The bromine atom serves as a reactive

handle for various coupling reactions, while the benzyl ether provides a stable yet readily

cleavable protecting group for the phenolic hydroxyl function. This guide provides a

comprehensive overview for researchers and drug development professionals on its

commercial availability, suppliers, synthesis, purification, and safe handling.

Chemical and Physical Properties[1][3]

Molecular Formula: C₁₄H₁₃BrO[1][4][5][6]

Molecular Weight: 277.16 g/mol [1][4]

CAS Number: 17671-75-9[1][2][4][6]

Appearance: Typically a solid[5]
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Melting Point: 69-70.5°C[3][7]

Boiling Point: 360.9°C (Predicted)[3][7]

Density: 1.341 g/cm³ (Predicted)[3][7]

Commercial Availability and Supplier Analysis
5-Benzyloxy-2-bromotoluene is readily available from a range of chemical suppliers, catering

to different scales from laboratory research to industrial production.[2] The choice of supplier

often depends on the required quantity, purity, and lead time. Below is a comparative analysis

of prominent suppliers.

Supplier Selection Workflow

The process of selecting a suitable supplier can be streamlined by considering key project

requirements such as scale, purity, and documentation needs.
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Caption: Workflow for selecting a supplier for 5-Benzyloxy-2-bromotoluene.
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Comparative Table of Commercial Suppliers
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Supplier CAS Number Purity
Available
Quantities

Notes

Oakwood

Chemical
17671-75-9 Not specified 1g, 5g, 25g

Offers small

quantities

suitable for initial

research and

development.[6]

AOBChem USA 17671-75-9 97%

250mg, 500mg,

1g, 5g, 10g, 25g,

100g

Provides a wide

range of

quantities with

specified purity.

[8]

Fluorochem 17671-75-9 98% Not specified

Lists a high

purity grade,

suitable for

applications

sensitive to

impurities.[5]

Aromsyn Co.,

Ltd.
17671-75-9 > 97%

Gram to kilogram

scale

Specializes in

manufacturing

and offers

custom

synthesis.[2]

Santa Cruz

Biotechnology
17671-75-9 Not specified Not specified

Marketed as a

biochemical for

proteomics

research; for

research use

only.[4]

XIAMEN

EQUATION

CHEMICAL

17671-75-9 Industrial Grade Bulk

A China-based

manufactory

suitable for large-

scale industrial

supply.[7]
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ChemUniverse,

Inc.
17671-75-9 Not specified Bulk quantities

Accepts blanket

purchase orders

for large

quantities.[9]

Synthesis Protocol
While commercially available, in-house synthesis may be required for specific research needs,

such as isotopic labeling or derivatization. A common synthetic route involves the benzylation

of a brominated phenol, a variant of the Williamson ether synthesis.

Illustrative Synthesis Scheme

2-Bromo-5-hydroxytoluene

5-Benzyloxy-2-bromotoluene

Benzyl Bromide

Base (e.g., K₂CO₃)
Solvent (e.g., Acetone)

Heat (Reflux)

Click to download full resolution via product page

Caption: Representative synthesis of 5-Benzyloxy-2-bromotoluene.

Step-by-Step Methodology

Reaction Setup: To a solution of 2-bromo-5-hydroxytoluene (1 equivalent) in a polar aprotic

solvent such as acetone or DMF, add a suitable base. Anhydrous potassium carbonate

(K₂CO₃, 1.5-2.0 equivalents) is a common and effective choice.
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Addition of Benzylating Agent: Add benzyl bromide (1.1 equivalents) to the stirred

suspension.

Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer

Chromatography (TLC) until the starting phenol is consumed.

Workup: After cooling to room temperature, filter off the inorganic salts. Evaporate the

solvent from the filtrate under reduced pressure to obtain the crude product.

Extraction: Dissolve the crude residue in a water-immiscible organic solvent (e.g., ethyl

acetate). Wash the organic layer sequentially with water, a dilute base solution (e.g., 5%

NaOH) to remove any unreacted phenol, and finally with brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

Na₂SO₄ or MgSO₄), filter, and concentrate in vacuo to yield the crude 5-Benzyloxy-2-
bromotoluene.

Purification Techniques
Purity is paramount for ensuring the success of subsequent synthetic steps and the quality of

the final product.[10] The crude product from the synthesis typically requires purification to

remove unreacted starting materials and byproducts.

Recrystallization: This is an effective method for crystalline solids.[10] Given the compound's

melting point of 69-70.5°C, recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexanes/ethyl acetate) can yield high-purity material.[3][7] This technique is

cost-effective but may result in lower yields due to product loss in the mother liquor.[10]

Column Chromatography: For non-crystalline crude products or to separate closely related

impurities, silica gel column chromatography is the method of choice.[10] A non-polar eluent

system, such as a gradient of ethyl acetate in hexanes, is typically used to isolate the

product. While effective, this method is more time-consuming and solvent-intensive.[10]

Applications in Drug Discovery
5-Benzyloxy-2-bromotoluene is a valuable building block in medicinal chemistry and drug

discovery.[11] Its utility stems from the orthogonal reactivity of the aryl bromide and the benzyl
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ether protecting group.

Cross-Coupling Reactions: The C-Br bond is a prime site for metal-catalyzed cross-coupling

reactions (e.g., Suzuki, Heck, Sonogashira, Buchwald-Hartwig amination), allowing for the

introduction of diverse carbon and heteroatom substituents. This is a cornerstone of modern

drug synthesis.

Synthesis of Pharmaceutical Intermediates: It serves as a precursor for more complex

molecules. For instance, intermediates in the synthesis of selective estrogen receptor

modulators (SERMs) like bazedoxifene share a similar substituted indole core, the synthesis

of which can involve precursors derived from related benzyloxy-bromophenyl compounds.

[12]

Protecting Group Manipulation: Following the construction of the molecular backbone, the

benzyl ether can be readily cleaved under standard hydrogenolysis conditions (H₂, Pd/C) to

reveal the free phenol, which can then be used for further functionalization or as a key

pharmacophoric feature in the final active pharmaceutical ingredient (API).

Safety and Handling
Proper handling of 5-Benzyloxy-2-bromotoluene is essential in a laboratory setting. According

to GHS classifications, this chemical is an irritant.[1]

Hazards:

Causes skin irritation (H315).[1][7][13]

Causes serious eye irritation (H319).[1][7][13]

May cause respiratory irritation (H335).[7][13]

Precautionary Measures:

Handling: Use only in a well-ventilated area or outdoors.[7][13] Avoid breathing dust,

fumes, or vapors.[7][13][14] Wash hands and any exposed skin thoroughly after handling.

[7][13][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://patents.google.com/patent/EP2118058B9/en
https://www.benchchem.com/product/b098187?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2756639
https://pubchem.ncbi.nlm.nih.gov/compound/2756639
https://www.echemi.com/produce/pr2502274988-5-benzyloxy-2-bromotoluene.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b17905?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/2756639
https://www.echemi.com/produce/pr2502274988-5-benzyloxy-2-bromotoluene.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b17905?userType=undefined
https://www.echemi.com/produce/pr2502274988-5-benzyloxy-2-bromotoluene.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b17905?userType=undefined
https://www.echemi.com/produce/pr2502274988-5-benzyloxy-2-bromotoluene.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b17905?userType=undefined
https://www.echemi.com/produce/pr2502274988-5-benzyloxy-2-bromotoluene.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b17905?userType=undefined
http://angenechemical.com/sds/56872-27-6.pdf
https://www.echemi.com/produce/pr2502274988-5-benzyloxy-2-bromotoluene.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b17905?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC107470250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[7][13][14][15] Safety glasses or a face shield are mandatory.[14]

Storage: Store in a cool, well-ventilated place.[7][13] Keep the container tightly closed and

store locked up.[7][13] Recommended storage temperature is 2-8°C.[8][14]

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[7]

[15] If on skin, wash with plenty of water.[7][15] If inhaled, remove the person to fresh air.

[7][15] Seek medical attention if irritation persists or if you feel unwell.[7]

Always consult the material safety data sheet (MSDS) provided by the supplier for the most

detailed and up-to-date safety information.[3][13][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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